Cas no 2572-92-1 (Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester)

• Product name: Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester
• CAS No: 2572-92-1
• MF: C₁₄H₁₇NO₂
• Molecular Weight: 231.29028
• CID: 277601
• PubChem ID: 99001

Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester Properties

Names and Identifiers

• Benzenebutanoic acid, g-cyano-g-methyl-, ethyl ester
• ethyl 4-cyano-4-phenylpentanoate
• 2-Methyl-2-phenyl-4-ethoxycarbonyl-butyronitril
• 4-Phenyl-4-cyan-valeriansaeure-aethylester
• AC1L40KV
• AC1Q34R3
• AG-E-79397
• CTK4F6347
• EINECS 219-921-6
• ETHYL 4-CYANO-4-PHENYL-PENTANOATE
• NSC163289
• Ethyl gamma-cyano-gamma-methylbenzenebutyrate
• NSC 163289
• DTXSID501282680
• AKOS024323020
• Ethyl gamma-cyano-gamma-methylbenzenebutanoate
• NS00044897
• NSC-163289
• 2572-92-1

• Inchi： InChI=1S/C14H17NO2/c1-3-17-13(16)9-10-14(2,11-15)12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3
• InChIKey： PNOOWJWGNVEQPV-UHFFFAOYSA-N
• SMILES： CCOC(CCC(C1=CC=CC=C1)(C)C#N)=O

Computed Properties

• 精确分子量: 231.12601
• 同位素质量: 231.126
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 17
• 可旋转化学键数量: 6
• 复杂度: 299
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.5
• 拓扑分子极性表面积: 50.1Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 365°Cat760mmHg
• 闪点: 175.3°C
• Refractive Index: 1.504
• PSA: 50.09